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Compound of Interest

Compound Name: Ethyl Rosmarinate

Cat. No.: B15594168

Ethyl Rosmarinate (ER), an ester derivative of the naturally occurring phenolic compound
rosmarinic acid, has demonstrated enhanced bioavailability and potent pharmacological
activities in various preclinical studies. This guide provides a cross-study comparison of its
therapeutic effects, focusing on its anti-hypertensive and anti-inflammatory properties, with
detailed experimental data and methodologies for researchers and drug development
professionals.

Anti-Hypertensive and Vasorelaxant Effects

Ethyl Rosmarinate has been investigated as a potential alternative therapeutic agent for
hypertension due to its potent vasorelaxant effects. Studies show it can improve vascular
function and increase the expression of endothelial nitric oxide synthase (eNOS).[1][2]

Quantitative Data Summary: Hypertension Model

The primary study evaluated ER in Nw-nitro-L-arginine methyl ester (L-NAME)-induced
hypertensive rats. ER was administered orally for 6 weeks concurrently with L-NAME.[1]
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Data sourced from Pantan, et al. (2019).[1]

Signaling Pathway: eNOS-Mediated Vasodilation

Ethyl Rosmarinate prevents hypertension by enhancing vascular function, primarily through
the up-regulation of the eNOS signaling pathway.[1] Increased eNOS expression catalyzes the
production of nitric oxide (NO) from L-arginine. NO then diffuses into vascular smooth muscle
cells, activating soluble guanylate cyclase (sGC) to produce cGMP, which ultimately leads to
vasodilation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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